2-[(5-ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• Molecular Formula: C9H11N5O2S2
• Molecular Weight: 285.4 g/mol
• IUPAC Name: 2-[(5-ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C9H11N5O2S2/c1-3-7-12-14-9(16-7)17-4-6(15)10-8-13-11-5(2)18-8/h3-4H2,1-2H3,(H,10,13,15)
• InChI Key: SCFXTCIMEZBCLD-UHFFFAOYSA-N
• SMILES: CCC1=NN=C(O1)SCC(=O)NC2=NN=C(S2)C

Description

2-[(5-ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide, also known as EOTAMT, is a chemical compound that has shown potential in scientific research applications. EOTAMT is a member of the thioacetamide family and has a molecular weight of 308.43 g/mol.

Mechanism of Action

The mechanism of action of 2-[(5-ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is not fully understood. However, it has been suggested that this compound exerts its anticonvulsant and analgesic effects by modulating the activity of gamma-aminobutyric acid (GABA) receptors. This compound has also been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. Additionally, this compound has been found to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been reported to exhibit anticonvulsant, analgesic, anti-inflammatory, and antitumor effects. In animal models, this compound has been found to increase the seizure threshold and reduce pain sensitivity. This compound has also been shown to reduce inflammation in animal models of arthritis. Furthermore, this compound has been found to inhibit the growth of various cancer cell lines.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(5-ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide in lab experiments is its relatively low toxicity. This compound has been found to have a low acute toxicity in animal models. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several potential future directions for research on 2-[(5-ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide. One direction is to further investigate its mechanism of action, particularly with regards to its antitumor activity. Another direction is to explore the potential of this compound as a radioprotective agent. Additionally, further studies are needed to determine the optimal dosing and administration of this compound for various scientific research applications.

Synthesis Methods

The synthesis of 2-[(5-ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide involves the reaction of 5-ethyl-1,3,4-oxadiazole-2-thiol with 5-methyl-1,3,4-thiadiazole-2-amine in the presence of acetic anhydride and triethylamine. The reaction yields this compound as a white crystalline solid with a melting point of 180-182°C.

Scientific Research Applications

2-[(5-ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide has shown potential in scientific research applications. It has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. This compound has also been reported to have antitumor activity against various cancer cell lines. Furthermore, this compound has been studied for its potential use as a radioprotective agent.